Cas no 126655-04-7 (3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan)

• Product Name: 3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan
• CAS No: 126655-04-7
• MF: C₂₂H₂₀O₈
• MW: 412.389407157898
• CID: 2008467
• PubChem ID: 14463101
• Update Time: 2025-04-21

3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan Chemical and Physical Properties

Names and Identifiers

• 3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan
• LMPK12020011
• (2R,3S,4S)-4-(2,4-dihydroxy-3-methoxyphenyl)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol
• CHEBI:184471
• 4beta-(2,4-Dihydroxy-3-methoxyphenyl)fisetinidol
• 4b-(2,4-Dihydroxy-3-methoxyphenyl)fisetinidol
• 126655-04-7

• Inchi： 1S/C22H20O8/c1-29-22-15(25)7-5-13(19(22)27)18-12-4-3-11(23)9-17(12)30-21(20(18)28)10-2-6-14(24)16(26)8-10/h2-9,18,20-21,23-28H,1H3
• InChI Key： LJOUTPJWMNHIAA-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(C2C3C(=CC(=CC=3)O)OC(C3C=C(O)C(O)=CC=3)C2O)C=CC=1O

Computed Properties

• Exact Mass: 412.11581759Da
• Monoisotopic Mass: 412.11581759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols